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Compound of Interest

Compound Name: Lacosamide

Cat. No.: B1674222

Essential Safety and Handling Guide for
Lacosamide

This guide provides comprehensive, procedural information for the safe handling, storage, and
disposal of Lacosamide in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure a safe operational environment and minimize
exposure risks.

Hazard Identification and Classification

Lacosamide is classified as a hazardous substance. It is toxic if swallowed and causes serious
eye irritation.[1][2] The following table summarizes its key hazards.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHSO06 (Skull and b H301: Toxic if
anger
(Category 3) crossbones) J swallowed[1][2]
Serious Eye Irritation GHSO07 (Exclamation b H319: Causes serious
anger
(Category 2A) mark) J eye irritation[1][2]
Specific target organ
toxicity — single H336: May cause
GHSO08 (Health _
exposure (Category Danger drowsiness or
hazard) o
3), Central nervous dizziness[2]
system
] o H361d: Suspected of
Reproductive toxicity GHSO08 (Health _
Danger damaging the unborn

(Category 2)

hazard)

child[2]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is mandatory when handling Lacosamide to prevent direct

contact and exposure.

Operation

Minimum PPE Requirement

Routine Handling (Weighing, preparing

solutions, non-aerosol generating tasks)

Nitrile gloves, safety glasses with side shields,

and a laboratory coat.

High-Risk Operations (Generating dust or

aerosols, spill cleanup)

Double-gloving (nitrile), chemical safety
goggles, a face shield, a laboratory coat, and
respiratory protection may be required based on

risk assessment.

Key PPE Specifications:

o Eye Protection: Wear tightly fitting safety goggles.[3]

o Hand Protection: Wear chemical-impermeable gloves. The specific glove material should be

selected based on the manufacturer's recommendations and permeation data.[1][3]
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o Body Protection: A laboratory coat should be worn to protect against skin contact.[3]

Standard Operating Procedure for Handling
Lacosamide

Adherence to a strict protocol minimizes the risk of exposure and ensures operational safety.
Engineering Controls:

+ Handle Lacosamide powder in a chemical fume hood or other ventilated enclosure to avoid
inhalation of dust.

o Ensure an eyewash station and safety shower are readily accessible.
Procedural Steps:

» Preparation: Designate a specific area for handling Lacosamide. Assemble all necessary
equipment and PPE before starting work.

» Weighing: Carefully weigh the solid compound within a fume hood or on a balance with a
draft shield to prevent dust from becoming airborne.

» Solution Preparation: Add the weighed Lacosamide to the solvent slowly. Avoid splashing. If
heating is required, do so in a well-ventilated area.

e Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

» Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[1][4] Do not eat, drink, or smoke in the handling area.[1][2]

Waste Disposal
(Segregate Waste)

Preparation Weighing 5 5 " Decontamination
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i
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Caption: Standard workflow for handling Lacosamide in a laboratory setting.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[2]

Immediately remove all contaminated clothing.
Skin Contact [1] Wash skin with plenty of soap and water.[4] If

irritation persists, seek medical attention.

Do not induce vomiting. Rinse mouth with water.
Ingestion [3] Call a poison control center or seek

immediate medical attention.[2]

Move the person to fresh air and keep them
) comfortable for breathing.[2] If breathing is
Inhalation
difficult, provide oxygen. Seek medical attention

if symptoms persist.

o Evacuate & Alert: Evacuate all non-essential personnel from the immediate spill area. Alert
others in the lab.[5]

» Ventilate: Ensure the area is well-ventilated.[5]
» Contain: For liquid spills, use dikes or absorbents to prevent spreading.[5]

o Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand,
diatomite, or universal binders.[4]
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o Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,
sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution,
followed by soap and water.

» Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste
according to institutional and local regulations.[5]

Evacuate & Alert Personnel

'

Don Appropriate PPE
(Gloves, Goggles, etc.)

'

Contain & Absorb Spill
(Use Inert Material)

i

Collect Waste

i

Decontaminate Area

Dispose of Waste

(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Lacosamide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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